Cas no 116610-58-3 (Pyridine,2-(3-methylphenyl)-4-(methylthio)-6-phenyl-)

• Product Name: Pyridine,2-(3-methylphenyl)-4-(methylthio)-6-phenyl-
• CAS No: 116610-58-3
• MF: C₁₉H₁₇NS
• MW: 291.40998339653
• CID: 196422
• PubChem ID: 189416
• Update Time: 2025-04-19

Pyridine,2-(3-methylphenyl)-4-(methylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(3-methylphenyl)-4-(methylthio)-6-phenyl-
• 2-(3-methylphenyl)-4-methylsulfanyl-6-phenylpyridine
• 116610-58-3
• DTXSID40151444
• 2-(3-Methylphenyl)-4-methylthio-6-phenylpyridine

• Inchi： 1S/C19H17NS/c1-14-7-6-10-16(11-14)19-13-17(21-2)12-18(20-19)15-8-4-3-5-9-15/h3-13H,1-2H3
• InChI Key： MFFGIBWPKDQOPM-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C2C=CC=CC=2)N=C(C=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 291.10831
• Monoisotopic Mass: 291.10817
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2
• XLogP3: 5.1

Experimental Properties

• Density: 1.17
• Boiling Point: 444.2°Cat760mmHg
• Flash Point: 222.5°C
• Refractive Index: 1.655
• PSA: 12.89